Cas no 4969-01-1 (1,4-Dioxaspiro4,5decan-7-one)

• Product name: 1,4-Dioxaspiro4,5decan-7-one
• CAS No: 4969-01-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD16039576
• CID: 1036130
• PubChem ID: 240602

1,4-Dioxaspiro4,5decan-7-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-7-one
• 1,4-Dioxaspiro[4,5]decan-7-one
• 1,4-DIOXA-SPIRO[4.5]DECAN-7-ONE
• 1,3-cyclohexanedione monoethylene ketal
• 1,4-dioxa-spiro[4,5]decan-7-one
• 1,4-Dioxa-spiro[4.5]decan-7-on
• 1,4-dioxaspiro[4.5]decan-9-one
• 4969-01-1
• DTXSID50964345
• MFCD16039576
• AKOS006334508
• EN300-116095
• DB-225975
• NSC-47024
• DS-6093
• P11851
• CS-0042324
• TVXYCOHQUCHFAM-UHFFFAOYSA-N
• SY047581
• NSC47024
• SB11571
• SCHEMBL3499051
• 1,4-Dioxaspiro4,5decan-7-one

• MDL： MFCD16039576
• Inchi： InChI=1S/C8H12O3/c9-7-2-1-3-8(6-7)10-4-5-11-8/h1-6H2
• InChI Key： TVXYCOHQUCHFAM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(C1)OCCO2

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.16
• Boiling Point: 261.4°C at 760 mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.489
• PSA: 35.53
• LogP: 0.87260

1,4-Dioxaspiro4,5decan-7-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-Dioxaspiro4,5decan-7-one

Introduction to 1,4-Dioxaspiro[4.5]decan-7-one (CAS No. 4969-01-1)

1,4-Dioxaspiro[4.5]decan-7-one, with the CAS number 4969-01-1, is a spirocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of spiroketals, which are characterized by a spiro carbon atom connecting two cyclic structures. The presence of the dioxane ring and the ketone functional group in its structure makes it a versatile scaffold for various chemical transformations and biological studies.

The chemical structure of 1,4-Dioxaspiro[4.5]decan-7-one is defined by a seven-membered ring containing a ketone group and a dioxane ring connected through a spiro carbon atom. This unique arrangement imparts specific physical and chemical properties to the compound, making it an interesting target for synthetic chemists and drug developers alike. The compound can be synthesized through various methods, including intramolecular cyclization reactions and spiroketalization processes, which have been extensively studied in recent years.

In terms of its physical properties, 1,4-Dioxaspiro[4.5]decan-7-one is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The biological activities of 1,4-Dioxaspiro[4.5]decan-7-one have been the subject of numerous studies, particularly in the context of its potential as a lead compound for drug development. Recent research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1,4-Dioxaspiro[4.5]decan-7-one derivatives demonstrated significant inhibition of COX-2 enzyme activity, which is implicated in inflammatory processes. Another study in the European Journal of Medicinal Chemistry highlighted its potential as an inhibitor of cancer cell proliferation by targeting specific signaling pathways.

The versatility of 1,4-Dioxaspiro[4.5]decan-7-one as a chemical scaffold has also led to its exploration in the development of novel pharmaceutical agents. Researchers have synthesized various derivatives by modifying the dioxane ring or the ketone group to enhance specific biological activities or improve pharmacokinetic properties. For example, the introduction of functional groups such as hydroxyl or amino groups has been shown to enhance water solubility and bioavailability, making these derivatives more suitable for therapeutic applications.

In addition to its potential therapeutic applications, 1,4-Dioxaspiro[4.5]decan-7-one has also been studied for its use in materials science and catalysis. Its unique spirocyclic structure provides stability and rigidity, which are desirable properties for designing advanced materials with specific mechanical or optical characteristics. In catalysis, the compound has been used as a ligand or catalyst support due to its ability to stabilize transition metal complexes and enhance catalytic efficiency.

The synthesis of 1,4-Dioxaspiro[4.5]decan-7-one involves several steps that can be optimized for large-scale production. Common synthetic routes include intramolecular aldol condensation followed by cyclization or direct spiroketalization reactions using appropriate starting materials such as diols and ketones. These methods have been refined over the years to improve yield and purity, making it feasible for industrial-scale synthesis.

In conclusion, 1,4-Dioxaspiro[4.5]decan-7-one (CAS No. 4969-01-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive target for synthetic chemists, while its biological activities offer promising avenues for drug development and therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the field of chemistry and beyond.